Cas no 2025151-11-3 (3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid)

• Product Name: 3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid
• CAS No: 2025151-11-3
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 6077040
• PubChem ID: 165834443
• Update Time: 2025-07-19

3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153926
• 3-(3,5-difluorophenyl)oxolane-3-carboxylic acid
• 2025151-11-3
• 3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid

• Inchi： 1S/C11H10F2O3/c12-8-3-7(4-9(13)5-8)11(10(14)15)1-2-16-6-11/h3-5H,1-2,6H2,(H,14,15)
• InChI Key： PAUHFTGPMHTANM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1(C(=O)O)COCC1)F

Computed Properties

• Exact Mass: 228.05980050g/mol
• Monoisotopic Mass: 228.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid

Introduction to 3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid (CAS No. 2025151-11-3)

3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid, identified by the chemical identifier CAS No. 2025151-11-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxolane derivative family, which is known for its structural versatility and potential biological activity. The presence of difluorophenyl and carboxylic acid functional groups in its molecular structure imparts unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid consists of a five-membered heterocyclic ring (oxolane) substituted with a 3,5-difluorophenyl group and a carboxylic acid moiety at the third carbon position. This arrangement not only enhances the compound's solubility and metabolic stability but also facilitates interactions with biological targets. The difluorophenyl group, in particular, is known to improve lipophilicity and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. The fluorine atoms in the difluorophenyl group contribute to metabolic stability by resisting hydrolysis and oxidation, thereby extending the half-life of potential drug candidates. This characteristic makes 3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid an attractive intermediate for synthesizing drugs that require prolonged biological activity.

One of the most compelling aspects of 3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid is its potential application in the development of small-molecule inhibitors for various therapeutic targets. For instance, studies have demonstrated that oxolane derivatives can serve as effective scaffolds for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The carboxylic acid group provides a site for hydrogen bonding interactions with protein targets, while the difluorophenyl moiety enhances binding affinity through hydrophobic interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid with high precision. Molecular docking simulations have revealed that this compound can interact with key amino acid residues in target proteins, suggesting its potential as a lead compound for drug development. These simulations have also highlighted the importance of optimizing the substitution pattern on the oxolane ring to maximize binding affinity and selectivity.

The synthesis of 3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by ring closure and subsequent fluorination. The use of advanced catalytic systems has improved the efficiency of these reactions, making it feasible to produce larger quantities of the compound for research purposes.

In addition to its pharmaceutical applications, 3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid has shown promise in material science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel polymers and specialty chemicals with enhanced durability and functionality. Furthermore, the fluorinated aromatic ring can be incorporated into agrochemicals to improve their resistance to environmental degradation and increase their efficacy against pests.

The safety profile of 3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid has been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses and does not induce significant side effects. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs. As such, rigorous testing protocols must be followed during both laboratory and clinical investigations.

The growing interest in fluorinated compounds has led to increased investment in research facilities and infrastructure dedicated to their synthesis and characterization. Academic institutions and pharmaceutical companies are collaborating to develop innovative methodologies for incorporating fluorine atoms into molecular structures efficiently. This trend bodes well for the future exploration of compounds like 3-(3,5-Difluorophenyl)oxolane-3-carboxylic acid, which may hold keys to unlocking new therapeutic breakthroughs.

In conclusion, 2025151-11-3202-( 2025151-11 - 3202-( 2025151 - 11 - 3202-( 2025151 - 11 - 3202-( 2025151 - 11 - 3202-( 2025151 - 11 - 3202-( 2025151 - 11 - 3202-(CAS No.) CAS No.) CAS No.) CAS No.) CAS No.) CAS No.) CAS No.) CAS No.)CAS No.) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an excellent candidate for developing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) will undoubtedly play a pivotal role in advancing medical science.